Cas no 2137547-67-0 ((2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine)

• Product Name: (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine
• CAS No: 2137547-67-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5916180
• PubChem ID: 165460276
• Update Time: 2025-05-24

(2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2137547-67-0
• EN300-734773
• (2-methoxy-7,8-dimethylquinolin-3-yl)methanamine
• (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine

• Inchi： 1S/C13H16N2O/c1-8-4-5-10-6-11(7-14)13(16-3)15-12(10)9(8)2/h4-6H,7,14H2,1-3H3
• InChI Key： WUGURSQJTGMKGQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(CN)C=C2C=CC(C)=C(C)C2=N1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Additional information on (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine

Recent Advances in the Study of (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine (CAS: 2137547-67-0)

The compound (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine, with the CAS number 2137547-67-0, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This quinoline derivative is being investigated for its potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer. The unique structural features of this compound, including the methoxy and dimethyl substituents on the quinoline ring, contribute to its bioactivity and make it a promising candidate for further development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine. One key area of investigation is its interaction with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary findings suggest that this compound exhibits selective binding affinity, which could be leveraged for the design of targeted therapies. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are being evaluated to assess its suitability as a drug candidate.

In a recent publication in the Journal of Medicinal Chemistry, researchers reported the synthesis and characterization of (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine derivatives. The study employed a combination of computational modeling and in vitro assays to identify structural modifications that enhance potency and reduce off-target effects. The results highlighted the importance of the methanamine moiety in mediating interactions with biological targets, providing a foundation for future structure-activity relationship (SAR) studies.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the neuroprotective effects of (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine in models of Alzheimer's disease. The compound demonstrated the ability to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. These findings suggest its potential as a therapeutic agent for neurodegenerative disorders, although further in vivo studies are needed to validate these effects.

The industrial applications of (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine are also being explored. Several pharmaceutical companies have included this compound in their drug discovery pipelines, with a focus on developing small-molecule inhibitors for oncology and inflammation. Patent filings indicate growing interest in its use as a scaffold for the design of novel therapeutics, underscoring its versatility and potential impact on the pharmaceutical industry.

In conclusion, (2-Methoxy-7,8-dimethylquinolin-3-yl)methanamine (CAS: 2137547-67-0) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural properties and diverse biological activities make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development to realize its full therapeutic potential.